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Compound of Interest

Compound Name: 2,6-Dimethylpiperidin-4-ol

Cat. No.: B030992 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,6-Dimethylpiperidin-4-ol, a
substituted piperidine of interest in chemical synthesis and medicinal chemistry. This document

summarizes its commercial availability, key chemical properties, and outlines synthetic

approaches and analytical characterization methods based on available data for the compound

and structurally related analogs.

Commercial Availability and Chemical Properties
2,6-Dimethylpiperidin-4-ol is commercially available as a mixture of diastereomers. The

following table summarizes key data for this compound.[1][2]

Property Value Reference

Chemical Name 2,6-Dimethylpiperidin-4-ol [1][2]

Synonyms

2,6-Dimethyl-4-

hydroxypiperidine, 2,6-

Lupetidin-4-ol

[1]

CAS Number 4733-70-4 [1]

Molecular Formula C₇H₁₅NO [1]

Molecular Weight 129.20 g/mol [1]
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Table 1: Chemical and Physical Properties of 2,6-Dimethylpiperidin-4-ol.

The following table lists some of the commercial suppliers for 2,6-Dimethylpiperidin-4-ol
(Mixture of Diastereomers).

Supplier Product Code Purity
Available
Quantities

LGC Standards TRC-D465905 Not Specified 10 mg, 50 mg

Tyger Scientific TYA-2139 Not Specified Inquire

Table 2: Commercial Suppliers of 2,6-Dimethylpiperidin-4-ol.

Synthesis and Experimental Protocols
A detailed, experimentally verified protocol for the direct synthesis of 2,6-Dimethylpiperidin-4-
ol is not readily available in the public domain. However, the synthesis of structurally similar

piperidin-4-ols and other substituted piperidines can provide valuable insights into potential

synthetic routes. A common and effective method for the synthesis of 4-piperidinol derivatives

is the reduction of the corresponding 4-piperidone.

General Experimental Workflow for the Synthesis of 2,6-
Dimethylpiperidin-4-ol
The following diagram illustrates a plausible synthetic workflow for the preparation of 2,6-
Dimethylpiperidin-4-ol, commencing from the corresponding piperidone.
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Synthesis of 2,6-Dimethyl-4-piperidone Reduction to 2,6-Dimethylpiperidin-4-ol Purification

Starting Materials
(e.g., Acetaldehyde, Acetone, Ammonia)

Cyclocondensation
(e.g., Mannich-type reaction) 2,6-Dimethyl-4-piperidone Reduction

(e.g., NaBH4, LiAlH4)
Intermediate

2,6-Dimethyl-4-piperidone

2,6-Dimethylpiperidin-4-ol
Purification

(e.g., Recrystallization,
Column Chromatography)

Crude Product

2,6-Dimethylpiperidin-4-ol

Purified 2,6-Dimethylpiperidin-4-ol
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2,6-Dimethylpiperidin-4-ol

In vitro Biological Screening
(e.g., Enzyme assays, Receptor binding assays)

Identification of Biological Target(s)

Cell-based Assays
(e.g., Proliferation, Apoptosis, Signaling pathway modulation)

Lead Optimization
(Structure-Activity Relationship Studies)

In vivo Animal Models

Preclinical Development

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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